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For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Dimethylphenylhydrazine hydrochloride hydrate is a substituted hydrazine derivative.

Hydrazine derivatives are an important class of compounds in organic synthesis and medicinal

chemistry, serving as versatile building blocks for the creation of a wide array of heterocyclic

compounds. While specific applications in drug development for the 2,3-

dimethylphenylhydrazine isomer, particularly in its hydrated form, are not extensively

documented in publicly available literature, related substituted phenylhydrazines are known to

be precursors for various biologically active molecules. This guide provides a summary of the

available technical data for 2,3-Dimethylphenylhydrazine hydrochloride hydrate and

outlines a general synthetic approach for this class of compounds.

Chemical and Physical Properties
The following tables summarize the key quantitative data for 2,3-Dimethylphenylhydrazine

hydrochloride and its hydrate. It is important to note that some data points may refer to the
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hydrochloride salt without specifying the hydration state.

Table 1: General Properties

Property Value Source

CAS Number 123333-92-6 [1][2][3]

Molecular Formula C₈H₁₃ClN₂ (hydrochloride) [2]

C₈H₁₅ClN₂O (hydrate) [4][5]

Molecular Weight 172.66 g/mol (hydrochloride) [2]

190.67 g/mol (hydrate) [1][4]

Appearance
Pale cream to brown crystals

or powder

Table 2: Physical and Chemical Data

Property Value Source

Melting Point ~210 °C (decomposes) [1]

Boiling Point 355 °C at 760 mmHg

Flash Point 168.5 °C [1]

Density 1.058 g/cm³ [1]

Vapor Pressure 1.18E-05 mmHg at 25°C

Synthesis and Experimental Protocols
Specific experimental protocols for the synthesis of 2,3-Dimethylphenylhydrazine
hydrochloride hydrate are not readily available in peer-reviewed literature. However, a

general and well-established method for the synthesis of substituted phenylhydrazines from

their corresponding anilines can be applied.[6] This typically involves a two-step process:

diazotization of the aniline followed by reduction of the resulting diazonium salt.
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General Protocol for the Synthesis of Substituted Phenylhydrazine Hydrochlorides:

Diazotization: The corresponding substituted aniline (in this case, 2,3-dimethylaniline) is

dissolved in an aqueous solution of a strong acid, typically hydrochloric acid. The solution is

cooled to a low temperature (0-5 °C) in an ice bath. A solution of sodium nitrite in water is

then added dropwise while maintaining the low temperature and stirring vigorously. The

reaction progress can be monitored by testing for the presence of nitrous acid.

Reduction: The cold diazonium salt solution is then slowly added to a reducing agent. A

common reducing agent for this transformation is stannous chloride (SnCl₂) dissolved in

concentrated hydrochloric acid.[6] Alternatively, sodium bisulfite (NaHSO₃) in a basic solution

can be used as a reducing agent.[7] The reaction mixture is stirred for a period, and the

substituted phenylhydrazine hydrochloride precipitates out of the solution.

Isolation and Purification: The solid product is collected by filtration and washed. Further

purification can be achieved by recrystallization from a suitable solvent, such as ethanol or

an aqueous solution of hydrochloric acid.[6]

It is important to handle hydrazine derivatives with care due to their potential toxicity. All

synthetic steps should be performed in a well-ventilated fume hood with appropriate personal

protective equipment.

Applications in Research and Drug Development
While 2,3-Dimethylphenylhydrazine hydrochloride hydrate is commercially available for

research purposes, there is a notable lack of specific examples of its application in drug

development or as a tool compound in signaling pathway research within the public domain.

However, the broader class of substituted phenylhydrazines are crucial intermediates in the

synthesis of various pharmaceuticals and bioactive molecules.[8][9] They are key precursors

for the synthesis of indole rings via the Fischer indole synthesis, a fundamental reaction in the

preparation of many tryptamine-based drugs. Additionally, they are used to synthesize pyrazole

and pyrazolone derivatives, which are scaffolds found in a number of anti-inflammatory,

analgesic, and antifungal agents.[7]

Given the structural similarity to other more studied dimethylphenylhydrazine isomers, it is

plausible that 2,3-Dimethylphenylhydrazine hydrochloride hydrate could serve as a building
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block for novel therapeutic agents. Further research is required to explore its potential in this

area.

Safety and Handling
2,3-Dimethylphenylhydrazine hydrochloride hydrate is classified as a hazardous

substance. It is harmful if swallowed, in contact with skin, or if inhaled.[10][11] It is also reported

to be a skin, eye, and respiratory irritant.[1]

Table 3: Hazard and Safety Information

Hazard Statement Precautionary Statement Source

H302: Harmful if swallowed
P264: Wash skin thoroughly

after handling.
[11]

H312: Harmful in contact with

skin

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[11]

H332: Harmful if inhaled

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[11]

H315: Causes skin irritation

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.

[1]

H319: Causes serious eye

irritation

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1]

H335: May cause respiratory

irritation

P304 + P340: IF INHALED:

Remove person to fresh air

and keep at rest in a position

comfortable for breathing.

[1]
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Handle this compound in a well-ventilated area, preferably a chemical fume hood, using

appropriate personal protective equipment, including gloves, safety goggles, and a lab coat.

[12] Avoid generating dust. Store in a tightly closed container in a cool, dry place.

Visualizations
As specific signaling pathways involving 2,3-Dimethylphenylhydrazine hydrochloride
hydrate have not been identified, the following diagram illustrates a generalized experimental

workflow for the synthesis of a substituted phenylhydrazine hydrochloride, which is a core

application of this class of compounds.
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Generalized Synthesis Workflow for Substituted Phenylhydrazine Hydrochloride
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Step 1: Diazotization

Step 2: Reduction

Purification
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Caption: Generalized workflow for the synthesis of 2,3-Dimethylphenylhydrazine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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